4-{3-[(4-fluorobenzyl)amino]butyl}phenol

• IUPAC Name: 4-[3-[(4-fluorophenyl)methylamino]butyl]phenol
• InChI: InChI=1S/C17H20FNO/c1-13(2-3-14-6-10-17(20)11-7-14)19-12-15-4-8-16(18)9-5-15/h4-11,13,19-20H,2-3,12H2,1H3
• InChI Key: YOLGKMBQIMACLW-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC1=CC=C(C=C1)O)NCC2=CC=C(C=C2)F
• Molecular Formula: C17H20FNO
• Molecular Weight: 273.34 g/mol

Description

4-{3-[(4-fluorobenzyl)amino]butyl}phenol, commonly known as FBABP, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. FBABP is a phenolic compound that is used in various fields of research, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

FBABP is known to interact with various enzymes and receptors in the body, including the dopamine transporter and the sigma-1 receptor. It has been found to inhibit the uptake of dopamine and to modulate the activity of the sigma-1 receptor, which is involved in various cellular processes such as calcium signaling and protein folding.
Biochemical and Physiological Effects:
FBABP has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, to improve cognitive function in animal models of Alzheimer's disease, and to protect against oxidative stress in the brain. FBABP has also been found to modulate the activity of various enzymes and receptors in the body, which may have implications for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

FBABP has several advantages for use in lab experiments. It is relatively easy to synthesize and has good solubility in various solvents. FBABP has also been found to be stable under various conditions, which makes it suitable for use in various assays. However, FBABP has some limitations for use in lab experiments. It has relatively low potency compared to other compounds, which may limit its usefulness in certain assays. FBABP also has limited selectivity for certain targets, which may make it difficult to use in studies that require high selectivity.

Future Directions

FBABP has several potential future directions for research. One area of interest is the development of more potent and selective analogs of FBABP for use in various assays. Another area of interest is the investigation of the mechanism of action of FBABP in more detail, including its interactions with various enzymes and receptors in the body. Additionally, FBABP may have potential applications in the treatment of various diseases, and further research is needed to investigate its potential therapeutic uses.

Synthesis Methods

FBABP can be synthesized in several ways, including the reaction of 4-tert-butylphenol with 4-fluorobenzylamine in the presence of a base such as sodium hydride. Another method involves the reaction of 4-tert-butylphenol with 4-fluorobenzyl bromide in the presence of a base such as potassium carbonate. The yield of FBABP using these methods is typically around 50-60%.

Scientific Research Applications

FBABP has been used extensively in scientific research due to its unique properties. It has been found to have potential applications in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. FBABP has also been used as a tool in biochemical and pharmacological studies to understand the mechanism of action of various enzymes and receptors.